N-(2,2-dimethylpropanoyl)-2-thiophenesulfonamide

• Molecular Formula: C9H13NO3S2
• Molecular Weight: 247.3 g/mol
• IUPAC Name: 2,2-dimethyl-N-thiophen-2-ylsulfonylpropanamide
• InChI: InChI=1S/C9H13NO3S2/c1-9(2,3)8(11)10-15(12,13)7-5-4-6-14-7/h4-6H,1-3H3,(H,10,11)
• InChI Key: PXJJECZRUIGCIS-UHFFFAOYSA-N
• SMILES: CC(C)(C)C(=O)NS(=O)(=O)C1=CC=CS1

Description

N-(2,2-dimethylpropanoyl)-2-thiophenesulfonamide, also known as DPTS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DPTS is a sulfonamide derivative that has been synthesized through a variety of methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

N-(2,2-dimethylpropanoyl)-2-thiophenesulfonamide has been used in various scientific research applications, including as a fluorescent probe for the detection of metal ions such as copper and zinc. N-(2,2-dimethylpropanoyl)-2-thiophenesulfonamide has also been used as a ligand for the synthesis of metal complexes, which have potential applications in catalysis and drug discovery. Additionally, N-(2,2-dimethylpropanoyl)-2-thiophenesulfonamide has been studied for its potential use in the treatment of cancer and other diseases.

Mechanism of Action

The mechanism of action of N-(2,2-dimethylpropanoyl)-2-thiophenesulfonamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins in the body. N-(2,2-dimethylpropanoyl)-2-thiophenesulfonamide has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a role in the regulation of acid-base balance in the body. N-(2,2-dimethylpropanoyl)-2-thiophenesulfonamide has also been shown to inhibit the activity of certain proteins involved in the regulation of cell growth and division.
Biochemical and Physiological Effects:
N-(2,2-dimethylpropanoyl)-2-thiophenesulfonamide has been shown to have a range of biochemical and physiological effects. In addition to its inhibitory effects on carbonic anhydrase and cell growth proteins, N-(2,2-dimethylpropanoyl)-2-thiophenesulfonamide has been shown to have antioxidant properties and to protect against oxidative stress. N-(2,2-dimethylpropanoyl)-2-thiophenesulfonamide has also been shown to have anti-inflammatory effects and to reduce the production of certain inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,2-dimethylpropanoyl)-2-thiophenesulfonamide in lab experiments is its high stability and purity, which allows for accurate and reproducible results. Additionally, N-(2,2-dimethylpropanoyl)-2-thiophenesulfonamide is relatively easy to synthesize and can be obtained in large quantities. However, one limitation of using N-(2,2-dimethylpropanoyl)-2-thiophenesulfonamide is its relatively high cost compared to other sulfonamide derivatives.

Future Directions

There are many potential future directions for research on N-(2,2-dimethylpropanoyl)-2-thiophenesulfonamide. One area of interest is the development of new metal complexes using N-(2,2-dimethylpropanoyl)-2-thiophenesulfonamide as a ligand, which could have applications in catalysis and drug discovery. Another area of interest is the study of N-(2,2-dimethylpropanoyl)-2-thiophenesulfonamide as a potential treatment for cancer and other diseases, particularly in combination with other drugs. Additionally, further research is needed to fully understand the mechanism of action of N-(2,2-dimethylpropanoyl)-2-thiophenesulfonamide and its effects on various enzymes and proteins in the body.

Synthesis Methods

N-(2,2-dimethylpropanoyl)-2-thiophenesulfonamide can be synthesized through a variety of methods, including the reaction of 2-thiophenesulfonyl chloride with 2,2-dimethylpropionyl chloride in the presence of a base such as triethylamine. Another method involves the reaction of 2-thiophenesulfonyl chloride with 2,2-dimethylpropanamide in the presence of a base such as sodium hydride. These methods have been optimized to produce high yields of N-(2,2-dimethylpropanoyl)-2-thiophenesulfonamide with minimal impurities.